[1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol

• IUPAC Name: cyclohexen-1-yl-[3-[(2,4-difluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H25F2NO2/c21-17-8-7-16(18(22)11-17)12-20(14-24)9-4-10-23(13-20)19(25)15-5-2-1-3-6-15/h5,7-8,11,24H,1-4,6,9-10,12-14H2
• InChI Key: UAMBGTPAHCQZDT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)C(=O)N2CCCC(C2)(CC3=C(C=C(C=C3)F)F)CO
• Molecular Formula: C20H25F2NO2
• Molecular Weight: 349.4 g/mol

Description

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects.

Mechanism of Action

The mechanism of action of [1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a serotonin 5-HT1A receptor agonist. It may also modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate.
Biochemical and Physiological Effects:
[1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It has also been shown to decrease the levels of glutamate, which may be beneficial in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol in lab experiments is its potential therapeutic effects. It may be useful in studying the mechanisms of action of various neurological disorders and in developing new treatments for these disorders. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound.

Future Directions

There are several future directions for the study of [1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol. One direction is to further investigate its potential therapeutic effects in various neurological disorders. Another direction is to study its potential toxicity and determine its safety and efficacy in humans. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitters.

Synthesis Methods

The synthesis of [1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol involves several steps. The first step is the reaction of 2,4-difluorobenzyl bromide with sodium hydride to form the corresponding sodium salt. The second step involves the reaction of the sodium salt with 1-cyclohexen-1-ylcarbonyl chloride to form the intermediate product. The final step is the reduction of the intermediate product with sodium borohydride to form [1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol.

Scientific Research Applications

[1-(1-cyclohexen-1-ylcarbonyl)-3-(2,4-difluorobenzyl)-3-piperidinyl]methanol has been studied for its potential therapeutic effects in various scientific research applications. This compound has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. It has also been studied for its potential use in the treatment of drug addiction, Alzheimer's disease, and Parkinson's disease.